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Compound of Interest

Compound Name: Bacteriochlorophyll B

CAS No.: 53199-29-4

Cat. No.: B1234397

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bacteriochlorophylls (BChls) are photosynthetic pigments found in various phototrophic

bacteria.[1] Unlike chlorophylls in plants and cyanobacteria, organisms with

bacteriochlorophylls conduct anoxygenic photosynthesis, utilizing wavelengths of light that are

not absorbed by oxygen-producing photosynthesizers.[1] Bacteriochlorophyll B (BChl B) is of

particular interest as it has the most red-shifted absorbance maximum of all naturally occurring

photopigments, allowing organisms that possess it to capture light energy in the far-red to near-

infrared region of the spectrum.[2][3]

This characteristic makes BChl B and its associated photosystems relevant in various research

fields, including bioenergy and drug development, where light-activated processes are

explored. Accurate quantification of BChl B is essential for these studies. Spectrophotometry,

based on the Beer-Lambert law, provides a rapid and accessible method for determining the
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concentration of pigments in a solution.[4][5] This application note provides a detailed protocol

for the extraction and spectrophotometric quantification of BChl B from bacterial cultures.

Principle of Quantification

The concentration of a light-absorbing solute in a solution can be determined using the Beer-

Lambert law:

A = εbc

Where:

A is the absorbance at a specific wavelength (dimensionless).

ε (epsilon) is the molar extinction coefficient (or molar absorptivity), a constant that is specific

to the molecule and the solvent at that wavelength (units: L·mol⁻¹·cm⁻¹).[5]

b is the path length of the cuvette, typically 1 cm.[5]

c is the concentration of the substance (units: mol·L⁻¹).[5]

To quantify BChl B, the pigment is first extracted from the bacterial cells using an organic

solvent. The absorbance of the resulting extract is then measured at the Qy absorption

maximum of BChl B.

Experimental Protocols
This section details the methodology for extracting BChl B from bacterial cells and quantifying

its concentration using a spectrophotometer.

Protocol 1: Pigment Extraction from Bacterial Cells
This protocol is adapted from standard procedures for bacteriochlorophyll extraction.[6][7]

Materials:

Bacterial cell culture containing BChl B.

Refrigerated centrifuge.
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Microcentrifuge tubes or centrifuge tubes appropriate for the culture volume.

Vortex mixer.

Spectrophotometer.

Quartz cuvettes (1 cm path length).

Extraction Solvent: Acetone/Methanol (7:2, v/v), analytical grade.

Pipettes and tips.

Procedure:

Cell Harvesting:

Transfer a known volume of the bacterial culture to a centrifuge tube.

Harvest the cells by centrifugation. A common condition is 10,000 x g for 10 minutes at

4°C, but this may need optimization depending on the bacterial species.

Carefully decant and discard the supernatant, ensuring the cell pellet is not disturbed.

Pigment Extraction:

Resuspend the cell pellet in a precise volume of the acetone/methanol (7:2, v/v) solvent.

For example, use 1 mL of solvent for a pellet from a 10 mL culture. Record the volume of

solvent used (V_solvent).

Crucial Step: Perform all extraction steps in dim light and on ice to prevent pigment

degradation.

Vortex the tube vigorously for 1-2 minutes to ensure complete cell lysis and pigment

extraction.

Incubate the extract on ice in the dark for 20-30 minutes.

Clarification of Extract:
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To remove cell debris that can cause light scattering and interfere with absorbance

measurements, clarify the extract by centrifugation (e.g., 15,000 x g for 5 minutes at 4°C).

[2]

Carefully transfer the pigmented supernatant to a clean tube. This is the sample for

analysis.

Protocol 2: Spectrophotometric Measurement and
Quantification
Procedure:

Spectrophotometer Setup:

Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes for

stable readings.

Set the spectrophotometer to scan a wavelength range (e.g., 350-900 nm) to obtain the

full absorption spectrum.

Blanking:

Fill a 1 cm quartz cuvette with the extraction solvent (acetone/methanol, 7:2).

Place the cuvette in the spectrophotometer and perform a baseline correction or "zero"

measurement. This subtracts the absorbance of the solvent itself.

Sample Measurement:

Rinse the cuvette with the clarified pigment extract, then fill it with the extract.

Wipe the outside of the cuvette to remove any fingerprints or residues.

Place the sample cuvette in the spectrophotometer and measure the absorbance

spectrum.

Identify the absorbance value at the Qy maximum for BChl B, which is approximately 795

nm in methanol-containing solvents.[2] Record this value (A₇₉₅).
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Measure the absorbance at a wavelength where the pigment does not absorb (e.g., 850

nm or 900 nm) to account for any residual scattering. Subtract this value from the peak

absorbance (A₇₉₅).[8]

Concentration Calculation:

Rearrange the Beer-Lambert law to solve for concentration (c): c (mol/L) = A / (ε × b)

Note: See the "Data Presentation" section below for a critical discussion on the molar

extinction coefficient (ε) for BChl B.

To calculate the concentration in µg/mL, use the following formula: Concentration (µg/mL)

= (c × MW) / 1000 Where MW is the molecular weight of BChl B (~925.5 g/mol , may vary

slightly with esterifying alcohol).

Data Presentation
Quantitative data is summarized in the tables below for easy reference.

Table 1: Absorption Maxima of Bacteriochlorophylls in
Organic Solvents
This table provides the approximate Qy (far-red) absorption maxima for different

bacteriochlorophylls when extracted in organic solvents.
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Pigment Solvent(s)
Approximate Qy
Absorbance
Maximum (nm)

Reference(s)

Bacteriochlorophyll B
Methanol / HPLC

Solvents
~795 [2]

Bacteriochlorophyll A
Acetone, Methanol,

Toluene
~770 - 773 [9][10]

Bacteriochlorophyll C Acetone ~662 [11]

Bacteriochlorophyll D Acetone, Methanol ~654 [12]

Bacteriochlorophyll E

Acetone, Methanol,

Ethanol,

Acetone:Methanol

~649 - 660 [11][12]

Table 2: Molar Extinction Coefficients (ε) of Selected
Bacteriochlorophylls
Critical Note: A definitive, published molar extinction coefficient for Bacteriochlorophyll B was

not found in the reviewed literature. For accurate absolute quantification, the extinction

coefficient must be determined empirically using a purified BChl B standard of known

concentration. The values for other bacteriochlorophylls are provided below for context.
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Pigment Solvent
Wavelength
(nm)

Molar
Extinction
Coefficient
(ε)
(L·mol⁻¹·cm
⁻¹)

Specific
Extinction
Coefficient
(L·g⁻¹·cm⁻¹)

Reference(s
)

Bacteriochlor

ophyll B
N/A ~795 Not Available Not Available -

Bacteriochlor

ophyll D
Acetone 654 ~79,000 98.0 [12]

Bacteriochlor

ophyll D
Methanol 659 ~66,400 82.3 [12]

Bacteriochlor

ophyll E
Acetone 649 ~49,600 58.6 [12]

Bacteriochlor

ophyll E

Acetone:Meth

anol (7:2)
651 ~41,400 49.6 [11]

Bacteriochlor

ophyll E
Methanol 660 ~35,500 42.5 [11]

Visualizations
Experimental Workflow for BChl B Quantification
The following diagram illustrates the complete workflow from sample collection to the final

concentration calculation.
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Sample Preparation

Pigment Extraction (in dim light, on ice)

Spectrophotometric Analysis

Concentration Calculation

Bacterial Culture
(Known Volume)

Harvest Cells
(e.g., 10,000 x g, 10 min, 4°C)

Cell Pellet

Add Acetone:Methanol (7:2)
(Known Volume)

Vortex Vigorously
(1-2 min)

Incubate in Dark
(20-30 min)

Clarify Extract
(e.g., 15,000 x g, 5 min, 4°C)

Clarified Pigment Extract

Measure Absorbance Spectrum
(350-900 nm)

Record Absorbance at ~795 nm
(A_795)

Blank with Solvent

Apply Beer-Lambert Law
A = εbc

Calculate BChl B Concentration

Click to download full resolution via product page

Caption: Workflow for BChl B extraction and spectrophotometric quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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